1-(4-(6-(4-Chlorophenyl)pyridazin-3-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(6-(4-Chlorophenyl)pyridazin-3-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is known for its ability to interact with certain receptors in the body, leading to various biochemical and physiological effects.
Scientific Research Applications
Antitumor and Anticancer Applications
A series of 1,2,4-triazine derivatives bearing piperazine amide moiety, similar in structure to the compound , were synthesized and investigated for their potential anticancer activities. These compounds were evaluated for their antiproliferative effects on MCF-7 breast cancer cells, with certain derivatives showing promising results compared to cisplatin, a well-known anticancer drug (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).
Antibacterial and Antifungal Activities
Research into azole-containing piperazine derivatives, closely related to the compound of interest, has demonstrated moderate to significant antibacterial and antifungal activities. These studies reveal that such compounds can exhibit broad-spectrum antimicrobial efficacy against a range of tested strains, with activities comparable to standard drugs like chloramphenicol and fluconazole (Gan, Fang, & Zhou, 2010).
Antimicrobial Activity
Sulfonamide and amide derivatives of piperazine, incorporating imidazo[1,2-b]pyridazine moiety, have been synthesized and screened for in vitro antimicrobial activity. These compounds showed activity against both gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activities, highlighting the versatile potential of this chemical structure in developing new antimicrobial agents (Bhatt, Kant, & Singh, 2016).
Bronchospasmolytic Properties
Compounds with structural similarities to the target chemical, specifically 3(2H)-pyridazinones, have been synthesized and evaluated for their bronchodilatating activity on the guinea pig trachea. Certain derivatives exhibited good bronchospasmolytic activity, suggesting potential applications in treating respiratory conditions (Corsano, Strappaghetti, Scapicchi, & Scalise, 1993).
Antinociceptive Agents
Several [(3-chlorophenyl)piperazinylpropyl]pyridazinones and analogues have been synthesized and tested for their analgesic activity. These compounds showed antinociceptive properties comparable to morphine, indicating their potential as potent antinociceptive agents in pain management (Giovannoni, Vergelli, Ghelardini, Galeotti, Bartolini, & Dal Piaz, 2003).
properties
IUPAC Name |
1-[4-[6-(4-chlorophenyl)pyridazin-3-yl]piperazin-1-yl]-2-thiophen-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN4OS/c21-16-5-3-15(4-6-16)18-7-8-19(23-22-18)24-9-11-25(12-10-24)20(26)14-17-2-1-13-27-17/h1-8,13H,9-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVZXEHSHMHWUNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CC=C(C=C3)Cl)C(=O)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(6-(4-Chlorophenyl)pyridazin-3-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.